Plakinamine B
Overview
Description
Plakinamine B is a triterpenoid.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- The first total synthesis of Plakinamine B was achieved, highlighting key steps like the attachment of a vinylpyridine side chain and the introduction of the 3α-methylamino group. This synthesis revealed significant antimicrobial activities of Plakinamine B and its precursors, particularly against bacterial strains (Gans & Bracher, 2014).
Anti-Tuberculosis Properties
- Plakinamine P, similar in structure to Plakinamine B, showed bactericidal activity against Mycobacterium tuberculosis and moderate activity against other mycobacterial pathogens. This suggests potential applications of Plakinamine B in tuberculosis treatment (Felix et al., 2019).
Cytotoxicity and Antifungal Activity
- Minor steroidal alkaloids, including Plakinamine B derivatives, demonstrated significant in vitro cytotoxicity and antifungal activity, suggesting their potential in cancer and antifungal research (Borbone et al., 2002).
Acetylcholinesterase Inhibition
- 4-acetoxy-plakinamine B, a variant of Plakinamine B, exhibited high acetylcholinesterase inhibitory activity, indicating potential applications in neurological disorders like Alzheimer's disease (Langjae et al., 2007).
Molecular Interactions and Computational Insights
- Research on 4-acetoxy-plakinamine B provided computational insights into its binding mode and interactions with acetylcholinesterase, offering a framework for designing novel derivatives with enhanced inhibitory activities (Khan et al., 2013).
properties
CAS RN |
93474-14-7 |
|---|---|
Product Name |
Plakinamine B |
Molecular Formula |
C31H50N2 |
Molecular Weight |
450.7 g/mol |
IUPAC Name |
(3R,5S,9R,10S,13R,14R,17R)-17-[(E,2R)-4-(1,5-dimethyl-3,6-dihydro-2H-pyridin-4-yl)but-3-en-2-yl]-N,10,13-trimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-amine |
InChI |
InChI=1S/C31H50N2/c1-21(7-8-23-15-18-33(6)20-22(23)2)27-11-12-28-26-10-9-24-19-25(32-5)13-16-30(24,3)29(26)14-17-31(27,28)4/h7-8,10,21,24-25,27-29,32H,9,11-20H2,1-6H3/b8-7+/t21-,24+,25-,27-,28+,29+,30+,31-/m1/s1 |
InChI Key |
WYVDKLLQGBHWHH-JHMJTLKLSA-N |
Isomeric SMILES |
CC1=C(CCN(C1)C)/C=C/[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4C3=CC[C@@H]5[C@@]4(CC[C@H](C5)NC)C)C |
SMILES |
CC1=C(CCN(C1)C)C=CC(C)C2CCC3C2(CCC4C3=CCC5C4(CCC(C5)NC)C)C |
Canonical SMILES |
CC1=C(CCN(C1)C)C=CC(C)C2CCC3C2(CCC4C3=CCC5C4(CCC(C5)NC)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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